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Compound of Interest

Magnesium 2-hydroxypropanoate
Compound Name:

trihydrate
CAS No.: 1220086-24-7
Cat. No.: B1145714

Get Quote

Executive Summary & Rationale

In preclinical magnesium (Mg) research, the choice of salt is the primary determinant of
experimental success. While Magnesium Oxide is common in clinical supplements, its poor
solubility and high dependence on gastric acidity make it ill-suited for precision in vivo
modeling.

Magnesium 2-hydroxypropanoate trihydrate (Magnesium L-Lactate Trihydrate) is the
superior candidate for rodent studies due to three factors:

o High Water Solubility: (~84 g/L), allowing for precise liquid formulation without suspension
agents.

« Organic Bioavailability: It utilizes active transport mechanisms (monocarboxylate
transporters) alongside passive diffusion, resulting in higher retention than inorganic salts.
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o Neutral pH Profile: Less irritation to the gastric mucosa compared to Chloride or Sulfate
salts.

This guide details the formulation, dosing, and analysis protocols required to utilize this
compound effectively in rodent models.

Compound Characterization & Stoichiometry

CRITICAL WARNING: A common failure point in Mg studies is dosing based on the salt weight
rather than the elemental magnesium content. You must account for the hydration state.

Chemical Profile[1][2][3]

o |[UPAC Name: Magnesium 2-hydroxypropanoate trihydrate[1]
o Common Name: Magnesium L-Lactate Trihydrate[1]

e CAS Number: 18917-93-6 (Trihydrate specific)[2]

e Molecular Weight: 256.49 g/mol [1]

e Elemental Mg Atomic Mass: 24.305 g/mol

The "10.55 Factor"

To deliver a specific dose of elemental Magnesium, you must use the conversion factor derived
below:

Dosing Table (Standardized for Rat/Mouse):

Target Dose (Elemental Required Mg Lactate Concentration (if 10 mL/kg
Mg) Trihydrate vol)

10 mg/kg (Low/Maintenance) 105.5 mg/kg 10.55 mg/mL

30 mg/kg (Moderate) 316.5 mg/kg 31.65 mg/mL

50 mg/kg (High/Loading) 527.5 mg/kg 52.75 mg/mL
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Experimental Protocols
Protocol A: Formulation for Oral Gavage

Unlike Mg Oxide, which requires suspension in methylcellulose, Mg Lactate Trihydrate forms a
clear solution in water, reducing dosing variability.

Reagents:
 Magnesium 2-hydroxypropanoate trihydrate (High Purity >98%).
e Deionized Water (Type 1) or Sterile Saline (0.9%).

» Note: Avoid Phosphate-Buffered Saline (PBS) as Mg can precipitate as Magnesium
Phosphate.

Procedure:

Calculate Batch Size: Determine total volume needed (e.g., 10 rats

0.25 kg
10 mL/kg = 25 mL).

e Weighing: For a 30 mg/kg elemental dose (31.65 mg/mL salt concentration), weigh 791.25
mg of the salt.

e Dissolution: Add salt to 80% of the final volume of water. Vortex for 30-60 seconds. The
powder should dissolve completely at room temperature.

¢ QS (Quantity Sufficient): Bring to final volume with water.

o Filtration: Sterile filter (0.22 um) if the solution is to be stored for >24 hours.

Protocol B: In Vivo Dosing & Sampling Workflow

The following workflow visualizes the critical path from formulation to analysis.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1145714/docs?utm_src=pdf-body#high-bioavailability-magnesium-protocols-in-vivo-application-of-magnesium-2-hydroxypropanoate-trihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Formulation Fresh (<4h Oral Gavage Tmax ~2-4h Absorption Terminal Tissue Harvest Serum/Urine

(Water/Saline) (10mL/kg) (Intestine -> Blood) (Cardiac Puncture) ICP-MS / Colorimetric

Click to download full resolution via product page

Figure 1. Experimental workflow for Magnesium Lactate pharmacokinetics. Note the Tmax
window of 2-4 hours for peak serum levels.

Protocol C: Sample Collection (The Anti-Hemolysis
Rule)

Scientific Integrity Check: Serum Magnesium analysis is notoriously prone to false positives
due to hemolysis. Red blood cells (RBCs) contain ~3x higher Mg concentrations than serum.
Even slight lysis will artificially spike your data.

e Anesthesia: Use Isoflurane (avoid injectable anesthetics that might alter renal clearance if
studying PK).

o Collection: Collect blood via cardiac puncture into Lithium Heparin tubes (Green top).

o Avoid: EDTA (Lavender top) — EDTA chelates Magnesium, rendering colorimetric assays
impossible.

o Avoid: Citrate (Blue top) — Also a chelator.
e Separation: Centrifuge immediately at 2000 x g for 10 minutes at 4°C.

 Inspection: Visually inspect serum. If pink/red, discard the sample. Do not attempt to
"correct” mathematically.

Mechanistic Pathway: Why Lactate?

Magnesium exerts its neuroprotective and physiological effects primarily by gating the NMDA
receptor. The lactate moiety assists in crossing the gut-blood barrier via Monocarboxylate
Transporters (MCT), potentially enhancing the delivery of the

ion compared to passive diffusion alone.
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Figure 2: Pharmacodynamic pathway. Mg Lactate utilizes MCTs for absorption, raising Serum
Mg, which blocks the NMDA receptor to prevent excitotoxic Ca2+ influx.

Troubleshooting & Validation
To ensure your study is self-validating (Trustworthiness), include these controls:
* Renal Clearance Marker: Collect 24-hour urine.[3] Mg homeostasis is kidney-regulated. If

you dose high but see no increase in Serum Mg, check Urine Mg. A spike in Urine Mg
confirms absorption occurred but was rapidly cleared (Homeostasis at work).
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RBC Magnesium: For chronic dosing studies (>2 weeks), Serum Mg is a poor marker due to
tight buffering. Measure Intracellular Mg (in washed RBCSs) for a true reflection of tissue
status.

Osmotic Controls: High doses of any Mg salt can cause osmotic diarrhea.
o Observation: Monitor stool consistency.

o Mitigation: If diarrhea occurs at >50 mg/kg (elemental), split the dose into BID (twice daily).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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